Cas no 1804663-68-0 (Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate
• CAS No: 1804663-68-0
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4867598
• Update Time: 2025-10-28

Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)3-4-2-5(10)7(8(11)12)14-9(4)13/h2,8H,3H2,1H3
• InChI Key： KWLBNMRXCJRMEF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)Cl)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate

Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate: A Comprehensive Overview

Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate, identified by the CAS number 1804663-68-0, is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyridine ring substituted with various halogenated groups, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate is notable for its halogen substitution pattern, which includes chlorine, fluorine, and iodine atoms attached to the pyridine ring. This substitution pattern not only enhances the compound's stability but also imparts unique electronic properties that are highly desirable in various chemical reactions. Recent studies have highlighted the role of such halogenated pyridines in facilitating cross-coupling reactions, a critical area in modern organic synthesis.

One of the most recent advancements involving this compound is its application in the development of novel semiconducting materials. Researchers have demonstrated that derivatives of Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate can be used to create high-performance organic electronics due to their excellent charge transport properties. These findings have opened new avenues for its use in flexible electronics and optoelectronic devices.

In addition to its role in materials science, this compound has also gained attention in medicinal chemistry. The presence of multiple halogen atoms allows for fine-tuning of pharmacokinetic properties, making it a promising candidate for drug delivery systems. Recent studies have explored its potential as a carrier molecule for targeted drug delivery, leveraging its ability to interact with specific biological receptors.

The synthesis of Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-5-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in both academic research and industrial applications. Its versatility as a building block in organic synthesis positions it as a key player in the development of next-generation materials and therapeutic agents.